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Compound of Interest

Compound Name: Nonadecanenitrile

CAS No.: 28623-46-3

Cat. No.: B1582352

Get Quote

Foreword: The Analytical Imperative for Long-Chain
Nitriles
In the landscape of drug development, fine chemicals, and materials science, the precise

characterization of long-chain aliphatic molecules is paramount. Nonadecanenitrile (C₁₉H₃₇N),

a saturated nineteen-carbon nitrile, serves as a valuable intermediate and building block. Its

long alkyl chain and terminal nitrile group impart specific chemical and physical properties that

are harnessed in a variety of applications. The unambiguous identification and purity

assessment of nonadecanenitrile, therefore, are critical quality control steps that rely on a

suite of advanced spectroscopic techniques.

This technical guide provides a comprehensive exploration of the spectral data of

nonadecanenitrile, offering in-depth analysis and field-proven insights into its mass

spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR)

spectroscopy profiles. This document is intended for researchers, scientists, and drug

development professionals who require a deep, practical understanding of how to acquire and

interpret spectral data for this and similar long-chain aliphatic nitriles.
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Molecular Identity and Physicochemical Properties
A foundational understanding of the molecule is essential before delving into its spectral

characteristics.

Property Value Source

Chemical Formula C₁₉H₃₇N PubChem[1]

Molecular Weight 279.51 g/mol PubChem[1]

IUPAC Name Nonadecanenitrile PubChem[1]

Synonyms
Octadecyl cyanide, Stearyl

cyanide
PubChem[1]

CAS Number 28623-46-3 PubChem[1]

Physical State Waxy solid

Mass Spectrometry: Unraveling the Fragmentation
Tapestry
Mass spectrometry is a powerful tool for determining the molecular weight and elucidating the

structure of a molecule by analyzing its fragmentation pattern upon ionization. For long-chain

alkanes and their derivatives, electron ionization (EI) is a common technique.

Expected Fragmentation of Nonadecanenitrile
The mass spectrum of a long-chain aliphatic nitrile like nonadecanenitrile is expected to be

characterized by a series of cleavage events along the alkyl chain. The molecular ion peak

(M⁺) for long-chain alkanes can be weak or even absent[2]. A characteristic feature in the mass

spectra of nitriles is often a weak M-1 peak, resulting from the loss of an alpha-hydrogen. The

fragmentation of the long alkyl chain typically results in clusters of peaks separated by 14 mass

units, corresponding to the loss of successive CH₂ groups[2].

The fragmentation of nonadecanenitrile (MW = 279.5) is dominated by the cleavage of C-C

bonds along the hydrocarbon chain. This results in a series of carbocation fragments. The most

stable fragments will produce the most abundant peaks.
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A proposed fragmentation pathway is visualized below:

[CH₃(CH₂)₁₇CN]⁺·
m/z = 279

[CH₃(CH₂)₁₆CH₂]⁺
m/z = 265

 -CN [CH₃(CH₂)₁₅CH₂]⁺
m/z = 251

 -CH₂
... [C₄H₉]⁺

m/z = 57
[C₃H₇]⁺
m/z = 43

 -CH₂ [C₃H₅]⁺
m/z = 41

 -H₂

Click to download full resolution via product page

Caption: Proposed electron ionization fragmentation of nonadecanenitrile.

Analysis of GC-MS Data
Gas chromatography-mass spectrometry (GC-MS) is the preferred method for analyzing

volatile and semi-volatile compounds like nonadecanenitrile. The gas chromatograph

separates the components of a mixture before they are introduced into the mass spectrometer.

Key Spectral Features from GC-MS:

While the full mass spectrum for nonadecanenitrile is not publicly available in its entirety, data

from the NIST Mass Spectrometry Data Center indicates the following prominent peaks:

m/z 43: This is often a base peak and corresponds to the propyl fragment [C₃H₇]⁺ or an

isopropyl fragment.

m/z 57: This peak corresponds to the butyl fragment [C₄H₉]⁺.

m/z 41: This fragment is likely the allyl cation [C₃H₅]⁺, formed via rearrangement.

These low-mass fragments are characteristic of the fragmentation of a long alkyl chain.

Experimental Protocol for GC-MS Analysis
This protocol provides a robust starting point for the GC-MS analysis of nonadecanenitrile.

Optimization may be required based on the specific instrumentation and sample matrix.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).
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Capillary column suitable for the analysis of long-chain hydrocarbons (e.g., DB-5ms, 30 m x

0.25 mm i.d., 0.25 µm film thickness).

Procedure:

Sample Preparation: Dissolve 1-5 mg of nonadecanenitrile in 1 mL of a high-purity solvent

such as hexane or ethyl acetate.

GC Conditions:

Injector Temperature: 280 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp to 300 °C at a rate of 15 °C/min.

Hold at 300 °C for 10 minutes.

Injection Volume: 1 µL with a split ratio of 20:1.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-400.

Self-Validation:

Internal Standard: For quantitative analysis, co-inject a known amount of an internal

standard (e.g., a deuterated long-chain alkane) that has a similar retention time but a

different mass spectrum.
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Blank Analysis: Run a solvent blank before and after the sample to ensure no carryover or

contamination.

Replicate Injections: Perform at least two injections of the same sample to verify the

reproducibility of the retention time and mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Molecular Skeleton
NMR spectroscopy is an unparalleled technique for the detailed structural elucidation of

organic molecules. Both ¹H and ¹³C NMR provide a wealth of information about the connectivity

and chemical environment of the atoms in nonadecanenitrile.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of nonadecanenitrile is expected to be relatively simple, dominated by

the signals of the long alkyl chain.

Proton
Environment

Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

CH₃ (C19) ~0.88 Triplet (t) 3H

-(CH₂)₁₅- (C4-C18) ~1.25 Multiplet 30H

-CH₂- (C3) ~1.46 Multiplet 2H

-CH₂-CN (C2) ~2.32 Triplet (t) 2H

Causality of Chemical Shifts:

The terminal methyl group (C19) is the most shielded and thus appears at the lowest

chemical shift, split into a triplet by the adjacent methylene group.

The long chain of methylene groups (C4-C18) are in very similar chemical environments,

leading to a large, overlapping multiplet around 1.25 ppm.
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The methylene group at C3 is slightly deshielded by the proximity of the electron-withdrawing

nitrile group and is expected to appear as a multiplet.

The methylene group alpha to the nitrile (C2) is the most deshielded of the alkyl protons due

to the anisotropic effect and electron-withdrawing nature of the C≡N bond, and will appear as

a triplet, coupled to the protons on C3.

Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum will show a distinct signal for each unique carbon

atom. Due to the length of the alkyl chain, some signals of the central methylene carbons are

expected to overlap.

Carbon Environment Predicted Chemical Shift (δ, ppm)

C≡N (C1) ~119

CH₂-CN (C2) ~17

CH₂ (C3) ~25

-(CH₂)₁₃- (C4-C16) ~29-30

CH₂ (C17) ~32

CH₂ (C18) ~23

CH₃ (C19) ~14

Causality of Chemical Shifts:

The nitrile carbon (C1) is significantly deshielded and appears in the characteristic region for

nitriles.

The alpha-carbon (C2) is found at a relatively low chemical shift.

The carbons of the long methylene chain (C4-C16) have very similar chemical shifts,

resulting in a dense cluster of peaks around 29-30 ppm. Subtle differences in the chemical

shifts of these carbons can sometimes be resolved with high-field NMR instruments[3].
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The terminal methyl carbon (C19) is the most shielded carbon and appears at the highest

field (lowest ppm value).

Experimental Protocol for NMR Analysis
Due to the waxy nature of nonadecanenitrile, appropriate sample preparation is crucial for

obtaining high-resolution NMR spectra.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Weigh 20-30 mg
of Nonadecanenitrile

Dissolve in 0.7 mL
of CDCl₃

Warm gently to
ensure complete dissolution

Filter through glass wool
into NMR tube

¹H NMR Acquisition ¹³C NMR Acquisition

Fourier Transform

Phase and Baseline Correction

Integration and
Peak Picking

Spectral Assignment

Click to download full resolution via product page

Caption: Workflow for NMR analysis of nonadecanenitrile.
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Instrumentation:

High-resolution NMR spectrometer (400 MHz or higher).

5 mm NMR tubes.

Procedure:

Sample Preparation:

Accurately weigh 20-30 mg of nonadecanenitrile into a small vial.

Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

Gently warm the vial in a water bath to ensure complete dissolution of the waxy solid.

Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly

into a clean, dry 5 mm NMR tube.

¹H NMR Acquisition:

Pulse Program: Standard single-pulse experiment.

Number of Scans: 16.

Relaxation Delay: 2 seconds.

Acquisition Time: 4 seconds.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

Number of Scans: 1024 or more, depending on concentration.

Relaxation Delay: 5 seconds (to ensure proper relaxation of all carbons for accurate

integration, if needed).
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Self-Validation:

Solvent Signal: The residual solvent peak of CDCl₃ (δ ≈ 7.26 ppm for ¹H, δ ≈ 77.16 ppm for

¹³C) serves as a secondary chemical shift reference.

Internal Standard: The TMS signal should be a sharp singlet at 0 ppm in both ¹H and ¹³C

spectra.

DEPT Experiments: Distortionless Enhancement by Polarization Transfer (DEPT-90 and

DEPT-135) experiments can be performed to differentiate between CH, CH₂, and CH₃

groups in the ¹³C spectrum, confirming assignments.

Infrared (IR) Spectroscopy: Probing Functional
Groups
Infrared spectroscopy is a rapid and non-destructive technique that provides information about

the functional groups present in a molecule by measuring the absorption of infrared radiation.

Characteristic Absorptions of Nonadecanenitrile
The IR spectrum of nonadecanenitrile is expected to be dominated by the absorptions of the

alkyl chain and the characteristic nitrile stretch.

Functional Group
Wavenumber
(cm⁻¹)

Intensity Vibration Mode

C≡N ~2245 Strong, Sharp Stretching

C-H (sp³) 2850-2960 Strong Stretching

CH₂ ~1465 Medium Bending (Scissoring)

CH₃ ~1375 Medium Bending (Symmetric)

Causality of Absorptions:

The C≡N stretch is a highly characteristic and intense absorption in the relatively uncluttered

region of the spectrum, making it a definitive marker for the nitrile functional group[4]. For
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saturated nitriles, this peak typically appears between 2260 and 2240 cm⁻¹[4].

The strong absorptions in the 2850-2960 cm⁻¹ region are due to the symmetric and

asymmetric stretching vibrations of the numerous C-H bonds in the long alkyl chain.

The CH₂ scissoring and CH₃ symmetric bending vibrations provide further confirmation of the

aliphatic nature of the molecule.

Experimental Protocol for ATR-FTIR Analysis
Attenuated Total Reflectance (ATR) is a convenient sampling technique for solid and waxy

samples, requiring minimal sample preparation.

Clean ATR Crystal

Collect Background Spectrum

Place Small Amount of
Nonadecanenitrile on Crystal

Apply Pressure

Collect Sample Spectrum

Clean Crystal

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://sdbs.db.aist.go.jp/Htmls/help_eng.html
https://www.benchchem.com/product/b1582352/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-spectral-analysis-of-nonadecanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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